Cas no 79676-60-1 (Benzoyl chloride,2-[(difluoromethyl)thio]-)

• Product Name: Benzoyl chloride,2-[(difluoromethyl)thio]-
• CAS No: 79676-60-1
• MF: C₈H₅ClF₂OS
• MW: 222.639507055283
• MDL: MFCD01631519
• CID: 576357
• PubChem ID: 2774164
• Update Time: 2025-04-19

Benzoyl chloride,2-[(difluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,2-[(difluoromethyl)thio]-
• 2-(difluoromethylsulfanyl)benzoyl chloride
• 2-(DIFLUOROMETHYLTHIO)BENZOYL CHLORIDE
• 2-(3-METHYLBENZOYL)PYRIDINE
• 2-[(difluoromethyl)sulfanyl]benzoyl chloride
• DTXSID30378921
• NIDOHIKAMXAESY-UHFFFAOYSA-N
• FT-0610838
• A839737
• AKOS023093090
• SCHEMBL7189083
• 79676-60-1
• 2-[(Difluoromethyl)mercapto]-benzoyl chloride
• 2-(DIFLUOROMETHYLTHIO)BENZOYLCHLORIDE
• STR05365
• 2-[bis(fluoranyl)methylsulfanyl]benzoyl chloride

• MDL： MFCD01631519
• Inchi： 1S/C8H5ClF2OS/c9-7(12)5-3-1-2-4-6(5)13-8(10)11/h1-4,8H
• InChI Key： NIDOHIKAMXAESY-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1SC(F)F)=O

Computed Properties

• Exact Mass: 221.97200
• Monoisotopic Mass: 221.9717700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Color/Form: Solids
• Boiling Point: 135 °C
• Refractive Index: 1.5674
• PSA: 42.37000
• LogP: 3.38030
• Sensitiveness: Stench
• Solubility: Not determined

Benzoyl chloride,2-[(difluoromethyl)thio]- Security Information

• Hazard Statement： Corrosive/Stench
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives